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Compound of Interest

Compound Name: Heraclenin

Cat. No.: B016319

This document provides essential safety and logistical information for the proper disposal of
Heraclenin, a furanocoumarin, intended for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Chemical and Safety Data

Heraclenin is a furanocoumarin epoxide found in various plants.[1] Safety data sheets (SDS)
present some conflicting information regarding its hazards. While one source classifies it as not
a hazardous substance[2], another identifies it as a skin, eye, and respiratory irritant.
Therefore, it is imperative to handle Heraclenin with caution, assuming it to be hazardous.

Table 1: Chemical Identification and Properties
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Property Value Source(s)
CAS Number 2880-49-1 [2][3]
Molecular Formula C16H1405 [1][4]
Molecular Weight 286.3 g/mol [1114]
Appearance Solid, Powder [1114]
Soluble in DMSO, Acetonitrile,
Chloroform, Dichloromethane,
Solubility Ethyl Acetate, Acetone.[1][4] [1][4]15]
Practically insoluble in water.
[5]
| Storage | Desiccate at -20°C |[4] |
Table 2: Hazard ldentification
Hazard Statement Classification Source

H315: Causes skin
irritation

Skin Irritation 2

H319: Causes serious eye

irritation

Eye Irritation 2A

H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Single Exposure 3

GHS Pictogram

GHSO07 (Exclamation Mark)

| Signal Word | Warning | |

Disposal Workflow and Decision Process

The proper disposal of Heraclenin waste involves a systematic process of identification,

segregation, containment, and transfer. The following diagram illustrates the decision-making

workflow for handling different forms of Heraclenin waste.
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Heraclenin Waste Generated
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Identify Waste Type

Solid iquid Labware

Solid Waste Liquid Waste Contaminated Labware

(e.g., unused powder, contaminated PPE) (e.g., solutions in organic solvents) (e.g., glassware, pipette tips)

Decontaminate according to protocol.
Dispose of as hazardous or regular labware.

Collect in a compatible, labeled, sealed container for liquid chemical waste.

Collect in a labeled, sealed container for solid chemical waste.

If still hazardous

L@ Store waste container in a designated satellite accumulation area.

Contact Environmental Health & Safety (EHS) for pickup.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal decision workflow for Heraclenin waste.

Experimental Protocols for Disposal

The following protocols provide step-by-step guidance for handling and preparing Heraclenin
waste for final disposal. These procedures are based on general best practices for laboratory

chemical waste management.[6][7][8]
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Protocol 1: Collection and Containment of Heraclenin Waste

Objective: To safely collect and store solid and liquid Heraclenin waste prior to disposal.
Materials:

o Appropriate chemical waste containers (glass or high-density polyethylene) with screw caps.
e Waste labels (Hazardous Waste).

o Personal Protective Equipment (PPE): safety glasses, lab coat, compatible gloves.
Procedure:

o Select Appropriate Container:

o For liquid waste (e.g., Heraclenin dissolved in DMSO, acetone, or other organic solvents),
use a designated glass solvent waste container.[6] Ensure the container material is
compatible with the solvent used.

o For solid waste (e.g., expired Heraclenin powder, contaminated weigh boats or wipes),
use a wide-mouth glass or plastic container clearly marked for solid chemical waste.

o Crucially, do not mix incompatible waste streams.

o Label the Waste Container:

o

Before adding any waste, affix a "Hazardous Waste" label to the container.

[¢]

Clearly write the full chemical name: "Heraclenin" and list all other components, including
solvents and their approximate percentages.

Indicate the hazards associated with the waste (Irritant).

[¢]

Write the date the first waste was added to the container.

[¢]

¢ Transfer Waste:

o Perform all waste transfers inside a certified chemical fume hood.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b016319?utm_src=pdf-body
https://www.benchchem.com/product/b016319?utm_src=pdf-body
https://www.benchchem.com/product/b016319?utm_src=pdf-body
https://cool.culturalheritage.org/waac/wn/wn06/wn06-2/wn06-205.html
https://www.benchchem.com/product/b016319?utm_src=pdf-body
https://www.benchchem.com/product/b016319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Carefully pour liquid waste into the designated liquid container using a funnel to prevent
spills.

o Place solid waste directly into the solid waste container.
e Secure and Store:
o Keep the waste container securely capped at all times, except when adding waste.

o Store the container in a designated, secondary containment bin within a satellite
accumulation area.

o Do not allow waste to accumulate for more than 90 days. Contact your institution's
Environmental Health and Safety (EHS) department for pickup.

Protocol 2: Decontamination of Labware

Objective: To decontaminate labware (e.g., glassware, spatulas) that has come into contact
with Heraclenin.

Materials:

Appropriate cleaning solvent (e.g., ethanol or acetone).

Designated "rinse" waste container (properly labeled as per Protocol 1).

Laboratory detergent and water.

Personal Protective Equipment (PPE).
Procedure:
e Initial Solvent Rinse:

o Inside a fume hood, rinse the contaminated labware three times with a suitable solvent
(e.g., acetone or ethanol) in which Heraclenin is soluble.

o Collect this initial rinsate in a designated hazardous waste container, as it will contain
dissolved Heraclenin.[8]
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Washing:

o After the solvent rinse, wash the labware thoroughly with laboratory detergent and warm
water.

Final Rinse:

o Rinse the labware with deionized water.

Drying and Storage:

o Allow the labware to air dry or place it in a drying oven.

o Once clean and dry, the labware can be returned to general use.

Disposable Labware:

o Contaminated disposable items such as pipette tips and centrifuge tubes should be placed
in the solid chemical waste container for disposal.

Disclaimer: The information provided is a general guide. All laboratory personnel are
responsible for following the specific chemical waste disposal regulations set forth by their
institution and local governing bodies. Always consult your institution's Environmental Health
and Safety (EHS) office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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